N-(2-methyl-1,3-benzoxazol-6-yl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Heterocyclic Synthesis
N-Benzoyl β,β-difluoroenamides and N-benzoyl fluoroynamides, which are structurally related to N-(2-methyl-1,3-benzoxazol-6-yl)prop-2-enamide, have been explored as precursors in heterocyclic synthesis. The unique electrophilic reactivity due to the presence of fluorine atoms enables the synthesis of 2-fluoro-1,4-benzoxazines and 2-fluoro-1,4-benzoxazepin-5-ones through a nucleophilic vinylic substitution reaction (Meiresonne et al., 2015).
Supramolecular Gelators
N-(thiazol-2-yl)benzamide derivatives, similar in structure to this compound, have been synthesized and investigated for their gelation behavior. These compounds have shown potential in forming stable gels in ethanol/water and methanol/water mixtures, driven by non-covalent interactions like π-π interactions, cyclic N–H⋯N, and S⋯O interactions (Yadav & Ballabh, 2020).
Antitumor and Antimicrobial Activities
Enaminones, which are closely related to this compound, have been utilized in the synthesis of various heterocycles with significant antitumor and antimicrobial activities. Specific derivatives have shown inhibition effects comparable to standard treatments in human breast and liver carcinoma cell lines (Riyadh, 2011).
Photocatalytic Degradation
Studies involving structurally related compounds such as 3,5-dichloro-N-(3-methyl-1-butyn-3-yl)benzamide have explored the photocatalytic degradation of contaminants. Titanium dioxide-loaded adsorbent supports were used to enhance the mineralization rate and reduce the concentration of toxic intermediates in the solution (Torimoto et al., 1996).
Antinociceptive Activity
Compounds like (2‐benzothiazolinon‐3‐yl)propionamide and (2‐benzoxazolinon‐3‐yl)propionamide, which share a benzamide core with this compound, have been synthesized and evaluated for their antinociceptive activity. Some derivatives showed promising results in various pain-related tests (Önkol et al., 2000).
properties
IUPAC Name |
N-(2-methyl-1,3-benzoxazol-6-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2/c1-3-11(14)13-8-4-5-9-10(6-8)15-7(2)12-9/h3-6H,1H2,2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQPUAEFYCBCRRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(O1)C=C(C=C2)NC(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.